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Compound of Interest

Compound Name: Propyl pyrazole triol

Cat. No.: B1677978 Get Quote

Essential Safety and Handling Guide for Propyl
Pyrazole Triol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Propyl Pyrazole Triol (PPT) in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

and effective use of this compound.

Chemical and Toxicological Data
The following table summarizes key quantitative data for Propyl Pyrazole Triol.
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Identifier Value Reference

Chemical Name
4,4',4''-(4-propyl-1H-pyrazole-

1,3,5-triyl)tris-phenol
[1]

Synonyms PPT, Propylpyrazole Triol [1]

CAS Number 263717-53-9 [1]

Molecular Formula C24H22N2O3 [2]

Molecular Weight 386.45 g/mol [2]

Acute Toxicity
Subcutaneous TDLO: 12.5

µg/kg/5D (mouse)
[1]

Data: 4 mg/kg/4D intermittent

(rat)
[1]

Occupational Exposure Limits
No established occupational

exposure limit values.
[3]

Personal Protective Equipment (PPE) and
Emergency Procedures
Propyl Pyrazole Triol is classified as a skin and eye irritant and may cause respiratory

irritation.[1] Adherence to the following PPE and emergency protocols is mandatory.

Required Personal Protective Equipment
Eye Protection: Wear chemical safety goggles or glasses with side-shields.[3]

Hand Protection: Use compatible, chemical-resistant gloves.[4]

Skin and Body Protection: A lab coat or impervious clothing is required to prevent skin

contact.[3]

Respiratory Protection: In cases of brief exposure or low pollution, a respiratory filter device

should be used. For intensive or longer exposure, a suitable respirator is necessary.[1][3]
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First Aid Measures
In case of Inhalation: Move the individual to fresh air immediately. If breathing is difficult,

administer cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation.[2]

In case of Skin Contact: Thoroughly rinse the affected skin area with large amounts of water.

Contaminated clothing and shoes should be removed, and a physician should be consulted.

[2]

In case of Eye Contact: Immediately flush the eyes with copious amounts of water, holding

the eyelids apart to ensure thorough rinsing. Remove any contact lenses and seek prompt

medical attention.[2]

In case of Ingestion: If the person is conscious, wash out their mouth with water. Do not

induce vomiting unless directed by medical personnel. Never give anything by mouth to an

unconscious person and seek immediate medical attention.[2]

Experimental Protocol for Handling Propyl Pyrazole
Triol
The following step-by-step protocol outlines the safe handling of Propyl Pyrazole Triol from

receipt to disposal.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area. A chemical fume hood is recommended.[2]
Locate and verify the functionality of the nearest safety shower and eye-wash station.[3]
Prepare all necessary materials and equipment before handling the compound.

2. Handling and Use:

Avoid the formation of dust and aerosols.[2]
Weigh the compound in a ventilated enclosure.
Avoid inhalation, and contact with eyes and skin.[2]
Wash hands thoroughly after handling.[1]

3. Storage:
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Keep the container tightly sealed.[2]
Store in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[2]
The recommended storage temperature for the powder is -20°C.[2]

4. Accidental Release Measures:

Evacuate personnel to a safe area.
Wear full personal protective equipment, including respiratory protection.[2]
Prevent further leakage or spillage if it is safe to do so.
For spills, absorb the solution with a liquid-binding material such as diatomite or universal
binders.[2]
Decontaminate surfaces by scrubbing with alcohol.[2]
Collect the contaminated material into a suitable container for disposal.

5. Disposal:

Disposal of Propyl Pyrazole Triol and its containers must be in accordance with official
regulations.[1]
This material should not be disposed of with household garbage and should not be allowed
to reach the sewage system.[1]

Safe Handling Workflow
The following diagram illustrates the key procedural steps for the safe handling of Propyl
Pyrazole Triol in the laboratory.
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Caption: Workflow for Safe Handling of Propyl Pyrazole Triol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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